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Abstract

Anthemis glycoside A is a complex cyanogenic diglycoside isolated from the fruits of
Anthemis cairica Vis. (also known as Anthemis retusa Delile) and Cota altissima (L.) J.Gay
(formerly Anthemis altissima L.). As a cyanogenic glycoside, it is classified as a toxin due to its
potential to release hydrogen cyanide upon enzymatic hydrolysis. This document provides a
comprehensive overview of the known chemical structure and properties of Anthemis
glycoside A, based on available scientific literature. It is intended to serve as a technical
resource for researchers and professionals in the fields of natural product chemistry, toxicology,
and drug development.

Chemical Structure and Properties

Anthemis glycoside A is an acylated cyanogenic diglycoside. The definitive work on its
structure was published by Nahrstedt, Wray, Grotjahn, Fikenscher, and Hegnauer in 1983 in
the journal Planta Medica.[1] While detailed experimental data from the original publication is
not widely available in public databases, subsequent reviews and databases have confirmed its
molecular formula and general structure.

Table 1: Chemical and Physical Properties of Anthemis Glycoside A
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Property Value Source
Molecular Formula C39H49N021 [1]
Exact Mass 867.2797 g/mol [1]
Classification Cyanogenic Glycoside [1]

Fruits of Anthemis cairica and
Natural Source(s) Cota altissima [1]

Structural Elucidation

The structure of Anthemis glycoside A was determined through spectroscopic methods,
primarily Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry. It is
characterized by a diglycoside chain attached to a cyanogenic aglycone, with additional
acylation. A visual representation of its chemical structure is provided below.

Figure 1: Chemical Structure of Anthemis Glycoside A

(A chemical structure diagram would be presented here. As a language model, | cannot
generate images directly. The structure consists of a mandelonitrile derivative linked to a
disaccharide, which is further acylated.)

Experimental Protocols

Detailed experimental protocols for the isolation and characterization of Anthemis glycoside A
are described in the original 1983 publication by Nahrstedt et al. While the full text of this article
is not readily accessible, this section outlines a generalized workflow for the isolation of
glycosides from plant material, which would be similar to the methods used for Anthemis
glycoside A.

General Isolation Workflow for Glycosides from
Anthemis sp.

The following diagram illustrates a typical workflow for the extraction and isolation of glycosides
from plant sources.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://discovery.ucl.ac.uk/id/eprint/10101880/1/Exploring_natural_products_for.pdf
https://discovery.ucl.ac.uk/id/eprint/10101880/1/Exploring_natural_products_for.pdf
https://discovery.ucl.ac.uk/id/eprint/10101880/1/Exploring_natural_products_for.pdf
https://discovery.ucl.ac.uk/id/eprint/10101880/1/Exploring_natural_products_for.pdf
https://www.benchchem.com/product/b1237512?utm_src=pdf-body
https://www.benchchem.com/product/b1237512?utm_src=pdf-body
https://www.benchchem.com/product/b1237512?utm_src=pdf-body
https://www.benchchem.com/product/b1237512?utm_src=pdf-body
https://www.benchchem.com/product/b1237512?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
(Dried Fruits of Anthemis sp)

(Extraction with MethanoI/WateD
Giltration and Concentratior)

Solvent Partitioning (e.g., with n-Hexane, Ethyl Acetate)

'

Column Chromatography (e.g., Silica Gel, Sephadex)

'

Graction Collection and TLC Analysis)

(Preparative HPLC or Crystallizatior)

Pure Anthemis Glycoside A

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of glycosides.

Biological Activity and Signaling Pathways
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Known Biological Activity

Anthemis glycoside A is a cyanogenic glycoside. Compounds of this class are known for their
toxicity, which is a result of the release of hydrogen cyanide (HCN) upon enzymatic hydrolysis.
This process, known as cyanogenesis, is a defense mechanism for the plant against
herbivores.

The general mechanism of cyanogenesis is initiated by the cleavage of the glycosidic bond by
a [3-glucosidase, which releases the aglycone (a cyanohydrin). The cyanohydrin can then
decompose, either spontaneously or catalyzed by a hydroxynitrile lyase, to release hydrogen
cyanide and an aldehyde or ketone. Hydrogen cyanide is a potent inhibitor of cellular
respiration.

Signaling Pathways

Currently, there is no specific information in the scientific literature regarding the direct
interaction of Anthemis glycoside A with any particular signaling pathways beyond the toxic
effects of its cyanide metabolite. The primary mechanism of toxicity for cyanogenic glycosides
is the inhibition of cytochrome ¢ oxidase in the mitochondrial electron transport chain by
hydrogen cyanide, which leads to a disruption of aerobic respiration.

The following diagram illustrates the logical relationship of cyanogenesis and its toxic effect.

Hydrogen Cyanide (HCN) o ition Blockage of Cellular Respiration

Click to download full resolution via product page

Caption: Mechanism of toxicity for Anthemis glycoside A.

Conclusion
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Anthemis glycoside A is a structurally complex natural product with inherent toxicity due to its
cyanogenic nature. While its chemical formula and structure have been established, detailed
guantitative data and comprehensive studies on its biological activities, beyond its role in
cyanogenesis, are limited in the publicly available scientific literature. Further research would
be necessary to fully characterize its physicochemical properties and to explore any potential
pharmacological or toxicological significance beyond its cyanogenic classification. Researchers
interested in this molecule should endeavor to consult the original 1983 publication by
Nahrstedt et al. for more detailed experimental information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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